Cas no 64789-40-8 (2-Hexenoic acid, 3,5-dimethyl-2-(1-methylethyl)-)

• Product Name: 2-Hexenoic acid, 3,5-dimethyl-2-(1-methylethyl)-
• CAS No: 64789-40-8
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 389541
• PubChem ID: 71371294
• Update Time: 2025-04-19

2-Hexenoic acid, 3,5-dimethyl-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Hexenoic acid, 3,5-dimethyl-2-(1-methylethyl)-
• 3,5-dimethyl-2-propan-2-ylhex-2-enoic acid
• 64789-40-8
• 3,5-Dimethyl-2-(propan-2-yl)hex-2-enoic acid
• DTXSID80794233

• Inchi： 1S/C11H20O2/c1-7(2)6-9(5)10(8(3)4)11(12)13/h7-8H,6H2,1-5H3,(H,12,13)
• InChI Key： JYWLWBAXUALXIC-UHFFFAOYSA-N
• SMILES： OC(C(C(C)C)=C(C)CC(C)C)=O

Computed Properties

• Exact Mass: 184.146329876g/mol
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų